Cas no 846038-33-3 (3-Fluoroquinolin-8-amine)

• Product Name: 3-Fluoroquinolin-8-amine
• CAS No: 846038-33-3
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD18802884
• CID: 2093683
• PubChem ID: 21073306
• Update Time: 2025-08-02

3-Fluoroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoroquinolin-8-amine
• SB68553
• AKOS025146714
• 846038-33-3
• AS-30357
• PPNJCBCQJOATIU-UHFFFAOYSA-N
• SCHEMBL3708915
• WIB03833
• CS-0197450
• MFCD18802884
• DB-228625

• MDL： MFCD18802884
• Inchi： 1S/C9H7FN2/c10-7-4-6-2-1-3-8(11)9(6)12-5-7/h1-5H,11H2
• InChI Key： PPNJCBCQJOATIU-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=CC=CC2=C1)N

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-Fluoroquinolin-8-amine

3-Fluoroquinolin-8-amine: A Comprehensive Overview

The compound 3-Fluoroquinolin-8-amine (CAS No. 846038-33-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of a fluorine atom at the 3-position and an amine group at the 8-position introduces unique electronic and structural properties that make this compound highly versatile.

Recent studies have highlighted the importance of 3-Fluoroquinolin-8-amine in drug discovery and material synthesis. The quinoline backbone is known for its ability to act as a scaffold for various bioactive molecules. The fluorine substitution at the 3-position enhances the molecule's stability and lipophilicity, while the amine group at the 8-position provides opportunities for further functionalization. These properties make 3-Fluoroquinolin-8-amine a valuable intermediate in organic synthesis.

One of the most promising applications of 3-Fluoroquinolin-8-amine is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for anti-tumor and anti-viral agents. The electronic properties of the quinoline ring, combined with the fluorine and amine substituents, create a unique environment that can interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that derivatives of 3-Fluoroquinolin-8-amine exhibit significant cytotoxic activity against various cancer cell lines, suggesting its potential as an anti-cancer drug candidate.

In addition to its medicinal applications, 3-Fluoroquinolin-8-amine has also found use in materials science. The compound's aromaticity and heteroatom substitution make it an ideal candidate for constructing functional materials such as organic semiconductors and coordination polymers. Recent research has shown that derivatives of this compound can be used to fabricate efficient organic photovoltaic devices, highlighting its potential in renewable energy technologies.

The synthesis of 3-Fluoroquinolin-8-amine involves a series of well-established organic reactions. Typically, the compound is synthesized via amination reactions or through oxidative coupling methods. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made 3-Fluoroquinolin-8-amine more accessible for both academic research and industrial applications.

From a structural standpoint, 3-fluoroquinolinium salts derived from 3-fluoroquinolinium chloride have been studied extensively due to their unique electrochemical properties. These salts are particularly useful in battery applications, where their high redox potentials make them suitable for use as cathode materials. Recent breakthroughs in lithium-ion battery technology have further underscored the importance of such compounds in modern energy storage systems.

Another area where 3-fluorinated quinolines like 3-fluorobenzylamine derivatives have shown promise is in catalysis. The presence of fluorine atoms can significantly influence the catalytic activity of transition metal complexes by altering their electronic environments. Researchers have reported that certain derivatives exhibit enhanced catalytic performance in reactions such as hydrogenation and oxidation, making them valuable tools in industrial chemistry.

In terms of toxicity and environmental impact, studies on fluorinated quinolines suggest that their environmental fate depends on their specific structure and functional groups. While some derivatives may pose risks due to their persistence in the environment, others are rapidly metabolized or degrade under natural conditions. Understanding these factors is crucial for ensuring safe handling and disposal practices when working with compounds like fluorinated quinoline derivatives.

Looking ahead, ongoing research into fluorinated quinolines is expected to uncover new applications across diverse fields. The development of novel synthetic methods will likely expand the range of available derivatives, enabling researchers to explore previously unattainable chemical spaces. Additionally, advances in computational chemistry are providing new insights into the electronic properties of these compounds, facilitating rational design strategies for tailored applications.

In conclusion, 3-fluorinated quinolines, particularly fluorinated quinoline amine derivatives, represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties make them invaluable tools for advancing drug discovery, materials science, and catalysis. As research continues to uncover new applications and improve synthetic methodologies, these compounds will undoubtedly play an increasingly important role in shaping future technological advancements.